![molecular formula C23H24FN3O2 B2638504 3-(2,6-dimethylpiperidine-1-carbonyl)-1-(4-fluorobenzyl)-1,8-naphthyridin-2(1H)-one CAS No. 899951-69-0](/img/structure/B2638504.png)
3-(2,6-dimethylpiperidine-1-carbonyl)-1-(4-fluorobenzyl)-1,8-naphthyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2,6-dimethylpiperidine-1-carbonyl)-1-(4-fluorobenzyl)-1,8-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H24FN3O2 and its molecular weight is 393.462. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Applications
The naphthyridine derivatives have been explored for their antibacterial properties. For instance, pyridonecarboxylic acids, closely related to the compound , have been synthesized and shown to possess significant antibacterial activity. These compounds have been investigated for their in vitro and in vivo efficacy against various bacterial strains, with some showing more activity than known antibiotics like enoxacin. This highlights their potential as candidates for further biological studies and development into antibacterial drugs (Egawa et al., 1984).
Structural and Chemical Characterization
The structural characterization of naphthyridine derivatives, such as the crystal structure of N-(7-{[2-(Dimethylamino)ethyl]amino}-1-methyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-3,4,5-trimethoxybenzamide, has been reported. These studies provide insights into the chemical and physical properties of these compounds, which is crucial for understanding their biological activity and potential therapeutic applications. Such characterizations are fundamental steps in the drug development process, offering information on the stability, solubility, and reactivity of these compounds (Guillon et al., 2017).
Pharmaceutical Interests
Naphthyridine derivatives have attracted considerable attention for their potential pharmaceutical interests. These interests include their roles as protein kinase inhibitors, cardiotonic drugs, and neuroprotective agents. The broad spectrum of biological activities associated with these compounds underscores their significance in pharmaceutical research and their potential as therapeutic agents for various diseases (Aloïse et al., 2006).
Synthesis and Diversity
The diversity synthesis of pyrimido[4,5-b][1,6]naphthyridine and its derivatives under microwave irradiation represents a significant advance in the chemical synthesis of naphthyridine-based compounds. This method offers advantages in terms of synthetic route shortness, operational simplicity, and safety, making it suitable for fast synthesis required for biomedical screening. Such innovative synthesis techniques are crucial for expanding the chemical space of naphthyridine derivatives and exploring their biological activities (Han et al., 2009).
Properties
IUPAC Name |
3-(2,6-dimethylpiperidine-1-carbonyl)-1-[(4-fluorophenyl)methyl]-1,8-naphthyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O2/c1-15-5-3-6-16(2)27(15)23(29)20-13-18-7-4-12-25-21(18)26(22(20)28)14-17-8-10-19(24)11-9-17/h4,7-13,15-16H,3,5-6,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVCMSERAWWOWCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.